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Compound of Interest

Compound Name: Tetrapropylammonium

Cat. No.: B079313

An In-depth Technical Guide to the Chemical Properties of Tetrapropylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrapropylammonium bromide (TPABr), a quaternary ammonium salt, is a versatile
compound utilized across various scientific and industrial domains. Its applications range from
a phase transfer catalyst in pharmaceutical and agrochemical synthesis to a structure-directing
agent in the synthesis of zeolites.[1][2][3] This guide provides a comprehensive overview of its
chemical and physical properties, detailed experimental protocols for its synthesis and analysis,
and a summary of its safety and handling procedures, tailored for a technical audience.

Chemical and Physical Properties

Tetrapropylammonium bromide is a white to off-white crystalline solid that is hygroscopic,
meaning it readily absorbs moisture from the air.[4][5][6] This property necessitates storage in a
cool, dry, and well-ventilated area.[2] It is known to be incompatible with strong oxidizing
agents.[6][7]

Quantitative Physicochemical Data

The following tables summarize the key quantitative properties of Tetrapropylammonium
bromide.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b079313?utm_src=pdf-interest
https://www.benchchem.com/product/b079313?utm_src=pdf-body
https://www.benchchem.com/product/b079313?utm_src=pdf-body
https://www.chemimpex.com/products/30386
https://vestachem.com/chemicals/tetrapropylammonium-bromide-catonium-tpab/
https://www.sacheminc.com/tetrapropylammonium-bromide-tpab-cas-1941-30-6/
https://www.benchchem.com/product/b079313?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapropylammonium-bromide
https://www.innospk.com/en/?news/grok-tetrapropylammonium-bromide-applications-and-properties
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4355696.htm
https://vestachem.com/chemicals/tetrapropylammonium-bromide-catonium-tpab/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4355696.htm
https://cameochemicals.noaa.gov/chemical/21095
https://www.benchchem.com/product/b079313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 1: General and Physical Properties

Property Value Source(s)

Molecular Formula C12H28BrN [2][41[8]

Molecular Weight 266.26 - 266.27 g/mol [2][41[9]

Appearance White to off-white crystalline (4][5]
solid/powder

Melting Point 265 - 274 °C (518 °F) [1][61[9]

Decomposition Temp. 518 °F (~270 °C) [9]

Solubility in Water = 100 mg/ml- at 21.5 °C; 100 [4][7][10]
g/L

pH (100 g/L solution) 5-7 [6]

Sensitivity Hygroscopic [2][6]

Table 2: Structural and Spectroscopic Data

Property Value Source(s)

Exact Mass 265.14051 Da [4][11]

Monoisotopic Mass 265.14051 Da [4][11]

Topological Polar Surface Area 0 A2 [4][11]

Crystal System Tetragonal [4]

Space Group | -4 [4]

Lattice Parameters

a=8.2048 A, b =8.2048 A, ¢
=10.7389 A

[4]

a=90° B=90° y=90°

[4]

Synthesis and Purification
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The primary method for synthesizing Tetrapropylammonium bromide is the quaternization of
tripropylamine with propyl bromide.

Synthesis Workflow

The general workflow for the synthesis of TPABr involves the reaction of the precursors in a
suitable solvent, followed by isolation and purification of the product.
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Caption: General workflow for the synthesis of Tetrapropylammonium bromide.

Experimental Protocol: Synthesis

This protocol is a generalized procedure based on common literature methods.[12][13]

o Reaction Setup: To a pressure kettle or a round-bottom flask equipped with a reflux
condenser and magnetic stirrer, add tripropylamine, 1-bromopropane, and a polar solvent
(e.g., dimethylformamide).[13][14] The reaction can be carried out with or without a solvent.

¢ Reaction Conditions: Heat the mixture with stirring to a temperature between 60°C and
160°C.[12][13] The optimal temperature is often between 100°C and 130°C.[13] Maintain the
reaction for a period ranging from 2 to 32 hours.[13][15]

e Product Isolation: After the reaction period, cool the mixture. The Tetrapropylammonium
bromide product, which is a solid, will precipitate from the solution.[13]

« Filtration and Washing: Filter the solid product from the reaction mixture. Wash the collected
crystals 2-3 times with a suitable organic solvent, such as ethyl acetate, to remove unreacted
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starting materials and byproducts.[14]

e Drying: Dry the purified product in an oven, preferably under reduced pressure, at a
temperature around 110°C to remove residual solvents.[6]

Experimental Protocol: Purification

For high-purity applications, recrystallization is recommended.[6]

Dissolution: Dissolve the crude TPABr in a minimal amount of a suitable hot solvent or

solvent mixture, such as ethyl acetate/ethanol (9:1), acetone, or methanol.

Crystallization: Allow the solution to cool slowly to room temperature, then potentially cool
further in an ice bath to induce crystallization.

Collection: Collect the crystals by filtration.

Drying: Dry the crystals under vacuum at an elevated temperature (e.g., 110°C).[6]

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity and purity of synthesized
Tetrapropylammonium bromide.

Characterization Workflow

The following diagram illustrates the typical analytical workflow for TPABT.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.guidechem.com/question/how-can-tetrapropylammonium-br-id147659.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4355696.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4355696.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4355696.htm
https://www.benchchem.com/product/b079313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

- ~

7
4 Synthesized \‘)
\  TPABrSample /

Thermal
Stability

Functional Molecular
Groups | Weight

Structure
Confirmation

Crystallinity

Spectroscopic Anafysis Physical & Structual Analysis

MR ST IERET FTIR Spectroscopy Mass Spectrometry X-Ray Diffraction (XRD) Thermal Analysis (TGA/DTA)

(1 H y 13C)

Click to download full resolution via product page

Caption: Standard analytical techniques for TPABr characterization.

Experimental Protocols: Characterization

3.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy
e Purpose: To confirm the molecular structure.
e Protocol:

o Prepare the sample by dissolving a small amount of TPABTr (e.g., ~40 mg) in a deuterated
solvent (e.g., 0.5 mL CDClIs or DMSO-ds) in an NMR tube.[16][17]

o Acquire *H and 3C NMR spectra using a standard NMR spectrometer (e.g., 400 or 500
MHZz).[16][17]

o Expected 'H NMR Shifts (in CDCIs): Signals corresponding to the three different protons of
the propyl chains are typically observed: a triplet around 1.0-1.1 ppm (-CHs), a multiplet
around 1.7-1.8 ppm (-CHz-), and a multiplet around 3.3-3.4 ppm (N-CH2-).[16]

o Expected 13C NMR Shifts: Signals for the three distinct carbons of the propyl chains are
expected.

3.2.2 Fourier-Transform Infrared (FTIR) Spectroscopy
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e Purpose: To identify characteristic functional groups and bond vibrations.
e Protocol:

o Prepare the sample as a KBr pellet or as a Nujol mull.[18]

o Acquire the spectrum over the range of 4000-400 cm™1.

o Expected Peaks: Look for C-H stretching vibrations of the CHz2 and CHs groups (~2878-
2937 cm™1), bending deformations (~1377-1470 cm~1), and C-N stretching modes (~1041
cm~1).[19]

Safety and Handling

Tetrapropylammonium bromide requires careful handling due to its potential health effects.

e Hazards: The compound is an irritant to the skin, eyes, mucous membranes, and upper
respiratory tract.[4][7] In sensitized individuals, it may cause severe allergic reactions.[7]
When heated to decomposition, it can emit toxic fumes including nitrogen oxides (NOx) and
hydrogen bromide gas.[9][20]

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,
and a lab coat. Use in a well-ventilated area or under a fume hood.[20][21][22]

o Spill Cleanup: For small spills, dampen the solid material with water and transfer it to a
suitable container. Use absorbent paper dampened with water to clean up any remaining
residue. Seal all contaminated materials in a vapor-tight plastic bag for disposal. Wash the
contaminated surface with soap and water.[7]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials like
strong oxidizing agents. Keep containers tightly sealed to protect from moisture due to its
hygroscopic nature.[2]

Key Applications and Logical Relationships

The chemical nature of TPABr dictates its primary applications.
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Caption: Relationship between TPABTr's structure, properties, and applications.

Its structure as a quaternary ammonium salt with four propyl groups gives the cation both ionic
character and significant lipophilicity. This dual nature allows it to act as a phase transfer
catalyst, shuttling anions from an aqueous phase to an organic phase to facilitate reactions.[1]
[3] The specific size and shape of the tetrapropylammonium cation allow it to function as a
template or structure-directing agent in the hydrothermal synthesis of microporous materials
like zeolites.[3][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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